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Compound of Interest

Compound Name: 1-Hexene

Cat. No. B165129

CAS Number: 592-41-6

This technical guide provides an in-depth overview of 1-Hexene, a significant alpha-olefin with
the chemical formula CeH12.[1][2] It is a colorless liquid with a petroleum-like odor.[1] This
document is intended for researchers, scientists, and professionals in drug development and
other scientific fields, offering detailed information on its chemical and physical properties,
safety data, handling protocols, and relevant chemical pathways.

Chemical and Physical Properties

The fundamental properties of 1-Hexene are summarized in the table below, providing a
guantitative overview for easy reference and comparison.
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Property Value Unit
CAS Number 592-41-6 N/A
Molecular Formula CeHa2 N/A
Molecular Weight 84.16 g/mol
Appearance Colorless liquid N/A
Odor Petroleum-like N/A
Density 0.673 g/cm3
Melting Point -139.8 °C
Boiling Point 63 °C
Flash Point -25.0 °C (closed cup)
Water Solubility Insoluble N/A
Lower Explosion Limit 1.2 %(V)

Safety Data and Hazard Classification

1-Hexene is a highly flammable liquid and vapor and may be fatal if swallowed and enters

airways.[3][4][5] Understanding its hazard classification under the Globally Harmonized System

(GHS) is crucial for safe handling and storage.

~HS H | Classificati

Hazard Class Category Signal Word Hazard Statement
H225: Highly
Flammable Liquids 2 Danger flammable liquid and
vapor
H304: May be fatal if
Aspiration Hazard 1 Danger swallowed and enters
airways
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This table represents the primary GHS classifications. Always refer to the specific Safety Data
Sheet (SDS) for the most complete and up-to-date information.

Safety and Handling Precautions

Proper handling of 1-Hexene is critical to prevent accidents. The following table outlines key
precautionary statements.

Precautionary Code Statement

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.[3]

P233 Keep container tightly closed.[3]
Ground/bond container and receiving

P240

equipment.

Use explosion-proof

P241 : o :
electrical/ventilating/lighting/equipment.[6]
pP242 Use only non-sparking tools.[6]
243 Take precautionary measures against static
discharge.[3]
IF SWALLOWED: Immediately call a POISON
P301 + P310
CENTER/doctor.[3]
P331 Do NOT induce vomiting.[3]
P403 + P235 Store in a well-ventilated place. Keep cool.[3]
Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols
Protocol for Determination of Flash Point (Closed Cup
Method)
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This protocol provides a generalized procedure for determining the flash point of a flammable
liquid like 1-Hexene, based on standard methods such as ASTM D93.[7]

Objective: To determine the lowest temperature at which the vapors of 1-Hexene will ignite

when an ignition source is introduced in a closed vessel.

Apparatus:

Pensky-Martens closed-cup flash point tester

Calibrated thermometer

Heating source

Stirrer

Procedure:

Pour the 1-Hexene sample into the test cup to the marked level.
Place the cup in the tester and secure the lid. The lid contains the thermometer and a stirrer.

Begin heating the sample at a controlled rate, typically around 1°C per minute, while
continuously stirring.[8]

At regular temperature intervals (e.g., every 2°C), introduce the ignition source (a small
flame) into the vapor space of the cup for a short duration (approximately 0.5 seconds).[8]

Observe for a "flash,” which is a brief, instantaneous ignition of the vapors.
The temperature at which the flash is first observed is recorded as the flash point.

If a flash occurs at an unexpectedly low temperature, the test should be repeated with a
fresh sample, cooling it to at least 18°C below the observed flash point before starting the
heating process.[8]

It is crucial to correct the observed flash point for any deviation from standard atmospheric
pressure.
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Safe Handling and Storage Protocol

This protocol outlines the essential steps for the safe handling and storage of 1-Hexene in a
laboratory or research setting.

Personal Protective Equipment (PPE):
o Wear protective gloves and clothing.
o Use safety goggles or a face shield.

 |In areas with inadequate ventilation, a respirator with an organic vapor cartridge is required.

[9]

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Use only non-sparking tools and explosion-proof equipment.[10]

Ground and bond all containers and transfer equipment to prevent static discharge.[10]

Avoid contact with skin and eyes, and inhalation of vapors.[6]

Keep away from all sources of ignition, including heat, sparks, and open flames.[11]

Do not eat, drink, or smoke in areas where 1-Hexene is handled.[10]

Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight.[3]

Keep containers tightly closed.[3]

Store separately from oxidizing agents and strong acids.[10]

Ensure the storage area is designed to contain spills and has appropriate fire suppression
systems.
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Visualizations of Pathways and Workflows
GHS Classification Workflow for Flammable Liquids

The following diagram illustrates the logical workflow for classifying a liquid based on its
flammability characteristics according to the GHS.

Start: Liquid to be Classified

Determine Flash Point (FP)
and Initial Boiling Point (IBP)

Not Classified as
Flammable Liquid
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Click to download full resolution via product page

Caption: GHS classification workflow for flammable liquids.

Simplified Decomposition Pathway of 1-Hexene

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b165129?utm_src=pdf-body-img
https://www.benchchem.com/product/b165129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This diagram illustrates a simplified thermal decomposition pathway for 1-Hexene, highlighting
the primary fission products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165129#1-hexene-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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